1,4-Benzenediamine, N,N,N',N'-tetrakis(4-aminophenyl)-
Overview
Description
“1,4-Benzenediamine, N,N,N’,N’-tetrakis(4-aminophenyl)-” is also known as N,N,N’,N’-Tetrakis (4-aminophenyl)-1,4-benzenediamine . It is a compound with the molecular formula C30H28N6 .
Synthesis Analysis
The synthesis of N,N,N’,N’-Tetrakis (4-aminophenyl)-1,4-benzenediamine can be achieved from N,N,N’,N’-Tetrakis (4-nitrophenyl)-p-phenylenediamine . Another method involves the use of non-planar molecular tetrakis (4-aminophenyl)ethene in the aqueous phase by a surfactant-assisted self-assembly method .Molecular Structure Analysis
The molecular structure of this compound consists of a benzene core with four aminophenyl groups attached. The molecular formula is C30H28N6 and it has an average mass of 472.583 Da .Physical And Chemical Properties Analysis
This compound has a density of 1.3±0.1 g/cm3, a boiling point of 765.6±60.0 °C at 760 mmHg, and a flash point of 409.3±27.7 °C . It is soluble in DMSO and DMF, but insoluble in methanol and water .Scientific Research Applications
Gas Separation Membranes
This compound is used as a crosslinking center in the creation of hyperbranched polyimide membranes for gas separation . The use of this compound, also known as TPDA, in combination with an additional diamine comonomer called DAM (2,4,6-trimethyl-1,3-diaminobenzene), enhances the gas separation performance, especially gas permeability . The resultant membranes exhibit a greater amount of free volume compared to triamine-based HBPI membranes, resulting in significantly higher gas permeabilities .
Adsorption Properties
N,N,N’,N’-Tetrakis(4-aminophenyl)-1,4-phenylenediamine is used in the preparation of polymer particles that have been observed for their adsorption properties . These particles have been used in the removal of methylene blue from wastewater, with removal rates of up to 84% for polymer A and 74% for polymer B after photo-catalytic treatment .
Nonvolatile Memory Devices
This compound is used in the synthesis of an aromatic hyperbranched polyimide, which is used as the active layer in nonvolatile write-once read-many-times memory devices .
Safety and Hazards
properties
IUPAC Name |
4-N-[4-(4-amino-N-(4-aminophenyl)anilino)phenyl]-4-N-(4-aminophenyl)benzene-1,4-diamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C30H28N6/c31-21-1-9-25(10-2-21)35(26-11-3-22(32)4-12-26)29-17-19-30(20-18-29)36(27-13-5-23(33)6-14-27)28-15-7-24(34)8-16-28/h1-20H,31-34H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LVPYYSKDNVAARK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1N)N(C2=CC=C(C=C2)N)C3=CC=C(C=C3)N(C4=CC=C(C=C4)N)C5=CC=C(C=C5)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C30H28N6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID2062951 |
Source
|
| Record name | N,N,N',N'-Tetrakis(4-aminophenyl)-1,4-benzenediamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID2062951 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
472.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N,N,N',N'-Tetrakis(4-aminophenyl)-1,4-phenylenediamine | |
CAS RN |
3283-07-6 |
Source
|
| Record name | 1,4-Benzenediamine, N1,N1,N4,N4-tetrakis(4-aminophenyl)- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003283076 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1,4-Benzenediamine, N1,N1,N4,N4-tetrakis(4-aminophenyl)- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | N,N,N',N'-Tetrakis(4-aminophenyl)-1,4-benzenediamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID2062951 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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